Cas no 370864-49-6 (1-chloroisoquinolin-7-yl-7-boronic acid)

• Product Name: 1-chloroisoquinolin-7-yl-7-boronic acid
• CAS No: 370864-49-6
• MF: C₉H₇BClNO₂
• MW: 207.421381235123
• MDL: MFCD13190241
• CID: 4456726
• PubChem ID: 59887844
• Update Time: 2025-04-24

1-chloroisoquinolin-7-yl-7-boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-chloroisoquinolin-7-yl)boronic acid
• 1-CHLOROISOQUINOLIN-7-BORONIC ACID;1-CHLOROISOQUINOLINE-7-BORONIC ACID;QC-9474;1-chloroisoquinolin-7-ylboronic acid;
• 1-Chloroisoquinoline-7-boronic acid
• 7-Borono-1-chloroisoquinoline, 7-Borono-1-chloro-2-azanaphthalene
• 1-Chloroisoquinolin-7-boronic acid
• 1-chloroisoquinolin-7-yl-7-boronic acid
• (1-Chloro-7-isoquinolinyl)-(9CI)boronic acid
• Boronic acid, B-(1-chloro-7-isoquinolinyl)-
• EN300-3256705
• (1-chloroisoquinolin-7-yl)boronicacid
• 1-Chloroisoquinolin-7-yl boronic acid
• AQNFGOQIKKLSSM-UHFFFAOYSA-N
• PS-9747
• MFCD13190241
• SCHEMBL1871111
• 370864-49-6
• AKOS027251022
• 1-CHLOROISOQUINOLIN-7-YLBORONIC ACID
• D79804
• AB70041
• VPA86449
• CS-0178824

• MDL： MFCD13190241
• Inchi： 1S/C9H7BClNO2/c11-9-8-5-7(10(13)14)2-1-6(8)3-4-12-9/h1-5,13-14H
• InChI Key： AQNFGOQIKKLSSM-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(B(O)O)C=CC=2C=CN=1

Computed Properties

• Exact Mass: 207.02600
• Monoisotopic Mass: 207.0258363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 0.56800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives